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Sorbitol Dehydrogenase (SORD) deficiency, a recently identified form of autosomal recessive

Charcot-Marie-Tooth disease (CMT), presents a significant unmet medical need.[1][2]

Characterized by the accumulation of toxic sorbitol due to mutations in the SORD gene, the

disease leads to progressive, debilitating axonal neuropathy.[1] Currently, there are no

approved disease-modifying therapies for SORD deficiency; the standard of care is supportive,

focusing on symptom management.[1][2][3] This guide provides an objective comparison of the

investigational therapeutic AT-007 (govorestat) against the current standard of care, supported

by experimental data from clinical trials.

Mechanism of Action: AT-007 vs. Standard of Care
The therapeutic strategy for SORD deficiency centers on reducing the accumulation of sorbitol.

AT-007 is a novel, central nervous system-penetrant Aldose Reductase Inhibitor (ARI) that

directly targets the pathogenic mechanism of the disease.[4] In contrast, the standard of care

does not address the underlying metabolic defect but aims to mitigate its downstream

consequences.
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Signaling Pathway in SORD Deficiency and AT-007's Intervention

SORD Deficiency Pathophysiology and AT-007 Mechanism of Action
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Caption: SORD pathway and AT-007's inhibitory action.
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Performance Comparison: AT-007 vs. Standard of
Care
The efficacy of AT-007 has been evaluated in the INSPIRE (Pharmacodynamic Efficacy and

Clinical Benefit of AT-007 in Patients With Sorbitol Dehydrogenase Deficiency) Phase 2/3

clinical trial.[4][5] The data below compares the outcomes of AT-007 treatment with the

expected course of the disease under standard supportive care.

Parameter AT-007 (Govorestat) Standard of Care / Placebo

Mechanism of Action

Aldose Reductase Inhibitor;

prevents the conversion of

glucose to sorbitol.[4]

Symptom management

(physical therapy, orthopedic

devices, pain medication).[1][2]

Biomarker (Sorbitol Levels)

Statistically significant and

sustained reduction in blood

sorbitol levels (approx. 52%

reduction at 12 months).[4]

No effect on elevated sorbitol

levels.

Clinical Efficacy

Statistically significant

improvement in the Charcot-

Marie-Tooth Functional

Outcome Measure (CMT-FOM)

compared to placebo at 12

months.[4]

Progressive decline in motor

function and sensory abilities.

Patient-Reported Outcomes

Highly statistically significant

improvement on the CMT

Health Index (CMT-HI),

including lower limb function,

mobility, fatigue, pain, and

sensory function.[4]

Worsening of symptoms and

negative impact on quality of

life.

Safety and Tolerability
Generally safe and well-

tolerated.[4]

Varies depending on the

intervention (e.g., risks

associated with surgery).

Experimental Protocols
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The INSPIRE trial employed several key assessments to evaluate the efficacy of AT-007.

INSPIRE Clinical Trial Workflow
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Caption: Overview of the INSPIRE trial design.
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Key Experimental Methodologies:

10-Meter Walk/Run Test (10MWRT): This test measures a patient's walking speed over a 10-

meter distance. The standard protocol involves a 14-meter walkway, with the central 10

meters being timed to allow for acceleration and deceleration at the start and end.[6]

Patients are instructed to walk at a comfortable or fast pace, and the time taken to traverse

the 10 meters is recorded.[6] The speed is then calculated in meters per second. This

assessment provides a quantitative measure of functional mobility.[6]

Charcot-Marie-Tooth Functional Outcome Measure (CMT-FOM): The CMT-FOM is a

performance-based assessment that evaluates a patient's functional ability.[7][8] It comprises

various tasks that assess strength, upper and lower limb function, balance, and mobility.[9]

The test is designed to be completed in approximately 35 minutes and is scored on a 0-100

point system.[7][9] It is a validated and reliable measure for detecting functional limitations in

individuals with CMT.[7][8][10]

CMT Health Index (CMT-HI): The CMT-HI is a patient-reported outcome (PRO) measure

designed to capture the overall disease burden from the patient's perspective.[11] It consists

of 18 subscales that cover various symptomatic themes, including mobility, strength,

sensation, pain, and fatigue. Patients respond to questions using a Likert scale to indicate

the impact of each symptom on their lives.[11] The CMT-HI is a validated instrument for use

in clinical trials to measure changes in how a patient feels and functions.

Conclusion
The available data from the INSPIRE trial suggests that AT-007 (govorestat) holds significant

therapeutic potential for the treatment of SORD deficiency. By targeting the underlying

pathophysiology of the disease, AT-007 has demonstrated a robust ability to reduce toxic

sorbitol levels, which correlates with improvements in clinical and patient-reported outcomes.[4]

In contrast, the current standard of care is limited to supportive measures that do not alter the

course of the disease.[1][2] The positive results from the ongoing clinical development of AT-

007 offer a promising outlook for patients with this debilitating hereditary neuropathy. Further

data from the completion of the INSPIRE trial will be crucial in fully validating its long-term

efficacy and safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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